Cas no 321980-89-6 (1-(4-chlorophenyl)-2-[2-(trifluoromethyl)-1H-1,3-benzodiazol-1-yl]ethan-1-one)

• Product Name: 1-(4-chlorophenyl)-2-[2-(trifluoromethyl)-1H-1,3-benzodiazol-1-yl]ethan-1-one
• CAS No: 321980-89-6
• MF: C₁₆H₁₀ClF₃N₂O
• MW: 338.711613178253
• CID: 4646000
• Update Time: 2025-08-05

1-(4-chlorophenyl)-2-[2-(trifluoromethyl)-1H-1,3-benzodiazol-1-yl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorophenyl)-2-[2-(trifluoromethyl)-1H-benzimidazol-1-yl]ethanone
• Ethanone, 1-(4-chlorophenyl)-2-[2-(trifluoromethyl)-1H-benzimidazol-1-yl]-
• 1-(4-chlorophenyl)-2-[2-(trifluoromethyl)-1H-1,3-benzodiazol-1-yl]ethan-1-one

• Inchi： 1S/C16H10ClF3N2O/c17-11-7-5-10(6-8-11)14(23)9-22-13-4-2-1-3-12(13)21-15(22)16(18,19)20/h1-8H,9H2
• InChI Key： NGPQIOIQFYXTFJ-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=C(Cl)C=C1)CN1C(C(F)(F)F)=NC2=CC=CC=C21

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(4-chlorophenyl)-2-[2-(trifluoromethyl)-1H-1,3-benzodiazol-1-yl]ethan-1-one

Professional Introduction to Compound with CAS No. 321980-89-6 and Product Name: 1-(4-chlorophenyl)-2-[2-(trifluoromethyl)-1H-1,3-benzodiazol-1-yl]ethan-1-one

The compound identified by the CAS number 321980-89-6 and the product name 1-(4-chlorophenyl)-2-[2-(trifluoromethyl)-1H-1,3-benzodiazol-1-yl]ethan-1-one represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of a 4-chlorophenyl group and a trifluoromethyl substituent in the benzodiazole core enhances its pharmacological profile, making it a promising candidate for further exploration.

Recent studies have highlighted the importance of fluorinated aromatic compounds in the development of novel therapeutic agents. The trifluoromethyl group, in particular, is known for its ability to modulate metabolic stability, lipophilicity, and binding affinity. In the context of this compound, the trifluoromethyl moiety contributes to its favorable pharmacokinetic properties, which are essential for effective drug delivery. Additionally, the 4-chlorophenyl group introduces electronic and steric effects that can influence receptor interactions, making this molecule a versatile scaffold for designing next-generation pharmaceuticals.

The benzodiazole core of this compound is a well-studied pharmacophore with demonstrated efficacy in various therapeutic areas, including anxiolytic, sedative, and anticonvulsant applications. The structural modification introduced by the ethanone bridge and the additional substituents at the 2-position of the benzodiazole ring further refine its pharmacological activity. This modification has been strategically designed to enhance binding interactions with specific biological targets, thereby increasing therapeutic efficacy while minimizing side effects.

Advances in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of this compound with biological targets with high accuracy. These computational studies have revealed that the 1-(4-chlorophenyl)-2-[2-(trifluoromethyl)-1H-1,3-benzodiazol-1-yl]ethan-1-one scaffold exhibits strong potential for binding to enzymes and receptors involved in key metabolic pathways. This insight has guided synthetic modifications aimed at optimizing its pharmacological properties.

In vitro studies have demonstrated that this compound exhibits promising bioactivity across multiple therapeutic domains. Notably, preliminary data suggest that it may possess inhibitory effects on enzymes implicated in inflammation and oxidative stress, which are critical factors in various chronic diseases. The combination of structural features such as the 4-chlorophenyl group and the trifluoromethyl substituent appears to contribute to its unique pharmacological profile, enabling selective targeting of disease-related pathways.

The synthesis of this compound involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex molecular framework efficiently. These synthetic strategies not only enhance production scalability but also allow for facile introduction of additional functional groups for further derivatization.

Recent breakthroughs in green chemistry have prompted researchers to explore sustainable synthetic routes for complex molecules like this one. By integrating principles such as atom economy and solvent recovery, chemists are able to minimize waste and reduce environmental impact without compromising on yield or purity. The application of flow chemistry techniques has also enabled continuous manufacturing processes, which offer improved reproducibility and process safety.

The pharmacokinetic properties of this compound are another area of active investigation. Studies using animal models have provided valuable insights into its absorption, distribution, metabolism, and excretion (ADME) profiles. The presence of the trifluoromethyl group has been shown to enhance metabolic stability, prolonging half-life while maintaining efficacy. Additionally, modifications to the 4-chlorophenyl moiety have been explored to optimize bioavailability and target specificity.

Preclinical safety assessments have been conducted to evaluate the tolerability and potential side effects of this compound. Initial findings indicate that it exhibits low toxicity at therapeutic doses, with minimal off-target effects observed in animal models. These results are encouraging for further development into clinical trials where human safety will be rigorously monitored.

The development of novel pharmaceuticals is often hampered by challenges such as drug resistance and off-target toxicity. The unique structural features of this compound offer a promising approach to overcoming these limitations by targeting multiple pathways simultaneously or by modulating existing drug targets in novel ways. The integration of machine learning algorithms into drug discovery pipelines has accelerated the identification of promising candidates like this one by predicting their potential bioactivity based on structural data.

Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating laboratory discoveries into viable therapeutics. Open innovation models have facilitated knowledge sharing and resource allocation toward high-priority research areas such as oncology and neurodegenerative diseases where new treatments are urgently needed. This collaborative approach ensures that compounds like 1-(4-chlorophenyl)-2-[2-(trifluoromethyl)-1H-1,3-benzodiazol-1-yl]ethan-1-one receive thorough evaluation under real-world conditions before reaching patients.

The future prospects for this compound remain exciting as ongoing research continues to uncover new applications for fluorinated aromatic derivatives in medicine. Advances in genetic engineering techniques may enable personalized medicine approaches where drugs like this one can be tailored to individual patient profiles based on genetic markers associated with disease susceptibility or response variability.